Cas no 2640885-89-6 (1-Methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-Methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one
• CAS No: 2640885-89-6
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5316281
• PubChem ID: 155800519
• Update Time: 2025-10-24

1-Methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-[[4-[[(3-methyl-4-pyridinyl)oxy]methyl]-1-piperidinyl]carbonyl]-2(1H)-pyridinone
• 2640885-89-6
• 1-methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one
• F6683-1513
• AKOS040049072
• 1-Methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C19H23N3O3/c1-14-12-20-8-5-17(14)25-13-15-6-10-22(11-7-15)19(24)16-4-3-9-21(2)18(16)23/h3-5,8-9,12,15H,6-7,10-11,13H2,1-2H3
• InChI Key： PHSJPHPNVGABMF-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1C)CC1CCN(C(C2=CC=CN(C)C2=O)=O)CC1

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.1±50.0 °C(Predicted)
• pka: 6.87±0.18(Predicted)

Additional information on 1-Methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one

Introduction to 1-Methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 2640885-89-6)

1-Methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2640885-89-6, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of this compound features a dihydropyridinone core, which is a well-known scaffold in the design of bioactive molecules. The presence of a methyl group at the 1-position and a piperidine ring at the 3-position adds to its complexity and suggests potential interactions with biological targets. Furthermore, the 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine moiety introduces a highly functionalized aromatic ring system, which is often associated with enhanced binding affinity and selectivity in drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies have indicated that the dihydropyridinone core can interact with enzymes and receptors in ways that may lead to therapeutic effects. The methylpyridine moiety, in particular, has been shown to modulate the activity of certain enzymes, suggesting its potential role in developing drugs for neurological disorders and inflammatory conditions.

In the context of drug discovery, the synthesis and characterization of this compound have been facilitated by modern synthetic methodologies. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has allowed for the efficient construction of its complex framework. These synthetic strategies not only enhance the yield but also improve the purity of the final product, which is crucial for subsequent biological evaluation.

Current research is focused on understanding the pharmacological properties of this compound. Preliminary studies have suggested that it may exhibit antioxidant and anti-inflammatory activities, which are relevant for treating chronic diseases such as diabetes and cardiovascular disorders. Additionally, its structural features make it a promising candidate for further exploration in the development of neuroprotective agents. The interaction between the dihydropyridinone core and biological targets remains a key area of investigation, as it could lead to novel therapeutic strategies.

The development of new drugs often involves rigorous testing to ensure safety and efficacy. This compound has undergone various in vitro assays to assess its potential toxicity and pharmacokinetic properties. Preliminary results have been encouraging, showing low toxicity profiles and good bioavailability, which are essential criteria for any drug candidate entering clinical trials.

The future directions of research on 1-Methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 2640885-89-6) include exploring its mechanism of action in detail. Understanding how this compound interacts with specific biological pathways will provide valuable insights into its therapeutic potential. Furthermore, optimizing its chemical structure for improved efficacy and reduced side effects will be a major focus. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate these findings into tangible benefits for patients.

In conclusion, 1-Methyl-3-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further study. As research progresses, it holds the potential to contribute to the development of new treatments for various diseases, improving patient outcomes worldwide.